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Compound of Interest

Compound Name: JNJ-26993135

Cat. No.: B1673010 Get Quote

For research use only. Not for human or veterinary use.[1]

The following provides essential safety and logistical information for the proper disposal of

JNJ-26993135, a potent and selective leukotriene A4 hydrolase (LTA4H) inhibitor.[1][2]

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Hazard Summary and Safety Precautions
JNJ-26993135 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[3] Therefore, preventing its release into the environment is of paramount

importance.[3]

Personal Protective Equipment (PPE) when handling JNJ-26993135 waste:

Eye Protection: Safety goggles with side-shields.[3]

Hand Protection: Protective gloves.[3]

Skin and Body Protection: Impervious clothing.[3]

Respiratory Protection: A suitable respirator should be used.[3]

Always handle the compound in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of dust or aerosols.[3] An accessible safety shower and eye wash station
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should be available.[3]

Quantitative Data
Specific quantitative limits for the disposal of JNJ-26993135 are not publicly available. The

primary guidance is to treat it as a hazardous chemical waste due to its acute oral toxicity and

high aquatic toxicity.[3]

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[3]

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.[3]

Chronic Aquatic Toxicity Category 1
Very toxic to aquatic life with

long lasting effects.[3]

Step-by-Step Disposal Protocol
The disposal of JNJ-26993135 must be conducted in accordance with all local, state, and

federal regulations for hazardous waste.[4] Consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Segregation of Waste:

Do not mix JNJ-26993135 waste with other chemical waste streams unless explicitly

approved by your institution's EHS department.

Segregate solid waste (e.g., contaminated gloves, weighing paper) from liquid waste (e.g.,

solutions containing the compound).

Waste Container Requirements:

Use only approved, leak-proof, and clearly labeled hazardous waste containers.[4]

Ensure the container material is compatible with JNJ-26993135.

The container must be kept securely closed except when adding waste.[4]
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Labeling of Waste Containers:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents, including the full chemical name: "JNJ-26993135."

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure the storage area is away from direct sunlight and sources of ignition.[3]

Store at -20°C for the powdered form or -80°C if in solvent, as recommended for the pure

compound, to maintain stability.[3]

Disposal Procedure:

Do not dispose of JNJ-26993135 down the drain or in the regular trash.[5]

Spills should be collected and placed in the hazardous waste container.[3]

Once the waste container is full or the project is complete, contact your institution's EHS

department to arrange for collection and disposal at an approved waste disposal plant.[3]

Experimental Protocols
There are no specific experimental protocols for the disposal of JNJ-26993135. The disposal

procedure is a standardized safety protocol based on the chemical's hazardous properties.

Disposal Workflow
The following diagram illustrates the general workflow for the safe disposal of JNJ-26993135.
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Caption: Workflow for the proper disposal of JNJ-26993135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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